Cas no 898139-97-4 (1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide)

• Product Name: 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide
• CAS No: 898139-97-4
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• MDL: MFCD08097794
• CID: 4718994
• Update Time: 2025-10-12

1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-dimethylphenyl)sulfonyl]piperidine-4-carbohydrazide
• 1-((2,5-Dimethylphenyl)sulfonyl)piperidine-4-carbohydrazide
• BBL017740
• STK478624
• ST50895499
• R9956
• 1-(2,5-dimethylbenzenesulfonyl)piperidine-4-carbohydrazide
• 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide

• MDL： MFCD08097794
• Inchi： 1S/C14H21N3O3S/c1-10-3-4-11(2)13(9-10)21(19,20)17-7-5-12(6-8-17)14(18)16-15/h3-4,9,12H,5-8,15H2,1-2H3,(H,16,18)
• InChI Key： LFVNAMJYTSZXJL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(N1CCC(C(NN)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 466
• Topological Polar Surface Area: 101

Additional information on 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide

1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide: A Comprehensive Overview

The compound with CAS No. 898139-97-4, known as 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a sulfonyl group and a carbohydrazide moiety. The sulfonyl group plays a crucial role in enhancing the compound's stability and reactivity, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide in drug design and development. Researchers have explored its ability to act as a scaffold for creating bioactive molecules with enhanced pharmacokinetic properties. The piperidine ring contributes to the compound's flexibility, allowing it to adopt various conformations that are essential for binding to target proteins. This property makes it an attractive candidate for designing drugs targeting complex biological systems.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The sulfonyl group has been shown to improve the thermal stability of polymers when incorporated into their structures. This finding opens up new possibilities for developing high-performance materials suitable for use in extreme environmental conditions. Furthermore, the carbohydrazide moiety has been found to enhance the mechanical properties of composites, making it a valuable additive in the manufacturing industry.

The synthesis of 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled chemists to optimize the synthesis pathway, leading to higher yields and improved purity. These developments have significantly reduced the cost of production, making the compound more accessible for large-scale applications.

One of the most promising areas of research involving this compound is its application in catalysis. The sulfonyl group has been demonstrated to act as an effective catalyst in various organic reactions, including nucleophilic substitutions and condensation reactions. This capability has led to its use in green chemistry initiatives, where it helps reduce waste and improve reaction efficiency.

Moreover, the 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide has been studied for its potential in imaging technologies. Its unique electronic properties make it suitable for use as a contrast agent in magnetic resonance imaging (MRI). Preliminary results indicate that it could provide higher resolution images compared to currently available agents, which would be beneficial in diagnostic procedures.

In conclusion, 1-(2,5-Dimethylphenyl)sulfonylpiperidine-4-carbohydrazide is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and catalysis. As research continues to uncover new properties and uses for this compound, it is expected to play an increasingly important role in advancing scientific and technological innovations.